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Compound of Interest

Compound Name: Thiocarbonyl selenide

Cat. No.: B15345161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the properties and hazards

associated with Thiocarbonyl selenide (CAS 5951-19-9). This document consolidates critical

data on its chemical and physical characteristics, synthesis, spectroscopic data, and

toxicological profile to support research and development activities.

Chemical and Physical Properties
Thiocarbonyl selenide, also known as Carbon selenide sulfide, is an inorganic compound with

the chemical formula CSSe.[1] It is the selenium analog of carbon disulfide. The compound is a

yellow-orange, oily liquid with a pungent odor.[2] It is sensitive to light and is insoluble in water

but soluble in organic solvents.[2]

Table 1: Physical and Chemical Properties of Thiocarbonyl Selenide
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Property Value Reference(s)

CAS Number 5951-19-9 [1]

Molecular Formula CSSe [1]

Molecular Weight 123.05 g/mol [1]

Appearance Yellow-orange oily liquid [2]

Odor Pungent [2]

Melting Point -75.2 °C [3]

Boiling Point 85.6 °C (estimated) [3]

Density 1.977 g/cm³ [3]

Solubility in water Insoluble [2]

Solubility in organic solvents Soluble [2]

Synthesis and Experimental Protocols
A common method for the synthesis of Thiocarbonyl selenide involves the reaction of carbon

disulfide with selenium.

Experimental Protocol: Synthesis from Carbon Disulfide
and Selenium
While a detailed, step-by-step protocol for the synthesis of Thiocarbonyl selenide is not

readily available in the reviewed literature, the general principle involves the direct reaction of

elemental selenium with carbon disulfide at elevated temperatures.

Conceptual Workflow for Synthesis:
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Conceptual Synthesis Workflow

Carbon Disulfide (CS2)
+ Elemental Selenium (Se)
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Thiocarbonyl Selenide (CSSe)
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Caption: Conceptual workflow for the synthesis of Thiocarbonyl selenide.

Note: This reaction should be carried out in a well-ventilated fume hood with appropriate

personal protective equipment due to the toxicity of the reactants and potentially the product.

The reaction parameters, such as temperature, pressure, and reaction time, would need to be

optimized for yield and purity.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Thiocarbonyl
selenide.

Table 2: Spectroscopic Data for Thiocarbonyl Selenide
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Spectroscopic Technique Observed Data/Reference

¹³C NMR
Data available on PubChem, recorded on a

Bruker WM-250.[4]

Mass Spectrometry (GC-MS)
Mass spectrum available from the NIST Mass

Spectrometry Data Center.[4]

Infrared (IR) Spectroscopy

Selenide glasses, which contain selenium,

exhibit excellent infrared transmission in the 1 to

15 µm region.[5] Specific IR data for CSSe was

not found.

Biological Activity and Mechanism of Action
As a simple inorganic compound, Thiocarbonyl selenide is not expected to exhibit specific

biological activities in the context of drug development, such as receptor binding or enzymatic

inhibition. Selenium, in various forms, is an essential trace element for humans and is a

component of selenoproteins, which have antioxidant properties.[4][6] However, the biological

effects of inorganic selenium compounds are generally related to their toxicity at higher

concentrations rather than specific therapeutic actions.[4][7] Inorganic selenium can have a

prooxidant effect on thiols, leading to the production of reactive oxygen species.[4]

Hazards and Toxicology
The toxicological profile of Thiocarbonyl selenide is not well-documented with specific

quantitative data like an LD50 value. However, based on the toxicity of related selenium and

sulfur compounds, it should be handled with extreme caution. Selenium compounds can be

highly toxic.[8]

General Hazards of Selenium Compounds:

Acute Toxicity: Acute exposure to selenium compounds can cause irritation of the respiratory

tract, hypotension, tachycardia, and neurological disorders.[4][9] Inhalation of selenium dust

or fumes can lead to respiratory irritation, cough, and headache.[9]

Chronic Toxicity (Selenosis): Chronic exposure to high levels of selenium can result in hair

loss, nail fragility, skin rashes, and a characteristic garlic-like odor on the breath due to the
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formation of dimethyl selenide.[4]

Inhalation Hazard: Compounds like hydrogen selenide are extremely toxic upon inhalation.

[10][11] Given the volatility of Thiocarbonyl selenide, inhalation is a primary route of

potential exposure.

Handling and Safety Precautions:

Due to the potential for high toxicity, strict safety measures should be implemented when

handling Thiocarbonyl selenide.

Workflow for Safe Handling:
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Safe Handling Workflow

Obtain Material Safety Data Sheet (MSDS)

Wear Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles with side shields
- Lab coat

- Respirator (if ventilation is inadequate)

Work in a certified chemical fume hood

Handle with care, avoid inhalation of vapors and skin contact

Store in a tightly sealed, light-resistant container in a cool, dry, well-ventilated area Dispose of as hazardous waste according to institutional and local regulations

Decontaminate work area and wash hands thoroughly

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Thiocarbonyl selenide.

Conclusion
Thiocarbonyl selenide (CAS 5951-19-9) is a hazardous inorganic compound with limited

available data on its specific toxicological properties. Researchers and scientists must exercise

extreme caution when handling this substance, adhering to stringent safety protocols. The

information provided in this guide serves as a foundational resource for its chemical properties,
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synthesis, and known hazards, emphasizing the need for further investigation into its specific

toxicological profile before extensive use in any application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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